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Compound of Interest

Compound Name: 3,5-Diaminophenol

Cat. No.: B3054961

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available health and safety data for 3,5-
Diaminophenol (CAS No: 108-71-4). Due to the limited availability of direct toxicological data
for 3,5-Diaminophenol, this report also includes information on structurally similar compounds,
such as aminophenols and their derivatives, to provide a more complete toxicological profile.

Physicochemical and Toxicological Data

The following tables summarize the key physicochemical and toxicological data for 3,5-
Diaminophenol and its analogs.

Table 1: Physicochemical Properties of 3,5-Diaminophenol
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Property Value

Molecular Formula CeHsN20

Molecular Weight 124.14 g/mol

Appearance Off-white to light brown crystalline powder
Melting Point 109-112 °C

Boiling Point 352.5 °C at 760 mmHg

Flash Point 186.2 °C

Solubility Soluble in water, alcohol, and ether

Table 2: Acute Toxicity Data for 3,5-Diaminophenol and Analogs

Chemical Test Species Route LD50/LC50
2389 mg/k
3.5. g/kg
. (female), 2643
Dichlorophenol LD50 Mouse Oral
mg/kg (male)[1]
(analog)
[2]
p-Aminophenol
LD50 Rat Oral 375 mg/kg
(analog)
p-Aminophenol )
LD50 Rabbit Dermal >8000 mg/kg
(analog)
2,4-
Diaminophenol
LD50 Rat Oral 240 mg/kgl3]

dihydrochloride

(analog)

Note: Direct acute toxicity data for 3,5-Diaminophenol is not readily available. Data from

structurally related compounds are provided for hazard assessment.

Table 3: Genotoxicity Data for 3,5-Dimethylaminophenol (Analog)
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Metabolic
Test Type System L Result
Activation
Ames Test (Bacterial o ) )
] S. typhimurium strains ) ) Non-mutagenic[4][5]
Reverse Mutation With and without S9
TA98, TA100 [6][71[8]
Assay)
HPRT Assay ) ]
) Chinese Hamster - Non-mutagenic[4][5]
(Mammalian Cell Not specified
Ovary (CHO) cells [6]

Gene Mutation Test)

Experimental Protocols

The following are detailed methodologies for key toxicological assessments, based on OECD

guidelines.

Acute Oral Toxicity (Based on OECD Guideline 423:
Acute Toxic Class Method)

Objective: To determine the acute oral toxicity of a substance.

Test Animals: Healthy, young adult rats of a single sex (typically females, as they are often
more sensitive).

Housing and Feeding: Animals are housed in standard conditions with controlled
temperature (22 £ 3°C), humidity (30-70%), and a 12-hour light/dark cycle. They have free
access to standard laboratory diet and drinking water.

Procedure:

[e]

A stepwise procedure is used, with 3 animals per step.

o

The substance is administered orally by gavage at one of the defined dose levels (e.g., 5,
50, 300, 2000 mg/kg body weight).

o

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

[¢]

The outcome of each step determines the dose for the next step.
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» Endpoint: The classification of the substance's toxicity based on the number of mortalities at
specific dose levels.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

o Objective: To assess the potential of a substance to cause skin irritation or corrosion.[9][10]
[11][12][13]

o Test Animal: A single albino rabbit is typically used for the initial test.
e Procedure:
o Asmall area of the rabbit's fur is clipped.

o 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test substance is applied to
the skin under a gauze patch.

o The patch is removed after a 4-hour exposure period.[9]

o The skin is observed for erythema and edema at 1, 24, 48, and 72 hours after patch

removal.

o Endpoint: The scoring of skin reactions (redness and swelling) to determine the irritation or
corrosive potential.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

» Objective: To evaluate the potential of a substance to cause eye irritation or corrosion.[14]
[15][16][17][18]

o Test Animal: A single albino rabbit is used for the initial test.
e Procedure:

o 0.1 mL (for liquids) or 0.1 g (for solids) of the test substance is instilled into the conjunctival
sac of one eye.
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o The other eye serves as an untreated control.

o The eyes are examined at 1, 24, 48, and 72 hours after application.

» Endpoint: The scoring of effects on the cornea, iris, and conjunctiva to classify the
substance's irritation or corrosive potential.[19][20][21]

Bacterial Reverse Mutation Assay (Ames Test) (Based
on OECD Guideline 471)

¢ Objective: To detect gene mutations induced by the test substance.[4][22][23][24][25]

o Test System: At least five strains of Salmonella typhimurium and Escherichia coli are used,
which have mutations in genes involved in histidine or tryptophan synthesis.[4][22][23]

e Procedure:

o The bacterial strains are exposed to the test substance at various concentrations, both
with and without a metabolic activation system (S9 mix).[4][22]

o The bacteria are then plated on a minimal agar medium lacking the specific amino acid
they require for growth.

o After incubation, the number of revertant colonies (colonies that have mutated back to
being able to synthesize the amino acid) is counted.

o Endpoint: A substance is considered mutagenic if it causes a dose-dependent increase in the
number of revertant colonies compared to the control.

Signaling Pathways and Experimental Workflows
Proposed Mechanism of Aminophenol-Induced Toxicity

Studies on aminophenol derivatives suggest a primary mechanism of toxicity involving the
generation of Reactive Oxygen Species (ROS). This leads to oxidative stress within the cell,
which can subsequently trigger apoptotic pathways. Key signaling molecules implicated in this
process include the tumor suppressor protein p53 and the Bcl-2 family of proteins, which
regulate apoptosis.
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Caption: Proposed pathway of aminophenol-induced apoptosis via oxidative stress.

Experimental Workflow for In Vitro Genotoxicity
Assessment

The following diagram illustrates a typical workflow for assessing the genotoxic potential of a
chemical using a combination of in vitro assays.

Caption: Workflow for in vitro genotoxicity screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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